Cas no 2137837-80-8 ((1-Fluorocyclopentyl)methanesulfonyl fluoride)

• Product Name: (1-Fluorocyclopentyl)methanesulfonyl fluoride
• CAS No: 2137837-80-8
• MF: C₆H₁₀F₂O₂S
• MW: 184.204207897186
• CID: 5825110
• PubChem ID: 165453222
• Update Time: 2025-10-28

(1-Fluorocyclopentyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (1-fluorocyclopentyl)methanesulfonyl fluoride
• EN300-728151
• 2137837-80-8
• (1-Fluorocyclopentyl)methanesulfonyl fluoride

• Inchi： 1S/C6H10F2O2S/c7-6(3-1-2-4-6)5-11(8,9)10/h1-5H2
• InChI Key： PDQSYVPXAADHDT-UHFFFAOYSA-N
• SMILES： S(CC1(CCCC1)F)(=O)(=O)F

Computed Properties

• Exact Mass: 184.03695706g/mol
• Monoisotopic Mass: 184.03695706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.5Ų

Additional information on (1-Fluorocyclopentyl)methanesulfonyl fluoride

(1-Fluorocyclopentyl)methanesulfonyl Fluoride: A Comprehensive Overview

The compound with CAS No. 2137837-80-8, commonly referred to as (1-Fluorocyclopentyl)methanesulfonyl fluoride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features, which include a fluorinated cyclopentyl group and a methanesulfonyl fluoride moiety. The combination of these groups imparts distinctive chemical properties, making it a valuable component in various research and industrial applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of (1-Fluorocyclopentyl)methanesulfonyl fluoride, leveraging innovative methodologies such as transition-metal-catalyzed coupling reactions and fluorination techniques. These methods have not only improved the yield and purity of the compound but also opened avenues for exploring its potential in diverse chemical transformations. Researchers have demonstrated that the compound's fluorinated cyclopentyl group can act as a versatile building block in the construction of complex molecular architectures, particularly in the development of advanced materials and pharmaceutical agents.

In terms of applications, (1-Fluorocyclopentyl)methanesulfonyl fluoride has shown promise in the field of catalysis. Its ability to facilitate selective fluorination reactions has been extensively studied, with recent findings highlighting its role as an efficient catalyst in the synthesis of fluorinated organic compounds. Additionally, the compound's methanesulfonyl fluoride moiety has been utilized in peptide coupling reactions, offering a novel approach to peptide synthesis with enhanced efficiency and specificity.

Recent studies have also explored the environmental impact of (1-Fluorocyclopentyl)methanesulfonyl fluoride, particularly its degradation pathways under various conditions. These investigations have revealed that the compound exhibits favorable biodegradation characteristics, making it a more sustainable option compared to traditional fluorinated chemicals. This finding aligns with the growing emphasis on green chemistry principles in modern chemical research.

Looking ahead, the potential applications of (1-Fluorocyclopentyl)methanesulfonyl fluoride are expected to expand further as researchers continue to uncover its unique properties. Its integration into drug delivery systems and advanced materials development represents a promising direction for future research. Moreover, ongoing efforts to optimize its synthesis and enhance its stability under varying conditions are anticipated to unlock new opportunities in industrial-scale production.

In conclusion, (1-Fluorocyclopentyl)methanesulfonyl fluoride stands as a testament to the ingenuity of modern chemical research. Its distinctive structure, coupled with its versatile functional groups, positions it as a key player in advancing both academic and industrial pursuits. As research progresses, this compound is poised to make significant contributions to the development of novel chemical entities and technologies.